Cas no 1803824-45-4 (3-Fluoro-4-phenyl-5-(trifluoromethyl)pyridine)

3-Fluoro-4-phenyl-5-(trifluoromethyl)pyridine is a fluorinated pyridine derivative characterized by its unique substitution pattern, combining fluorine and trifluoromethyl groups at the 3- and 5-positions, respectively, along with a phenyl group at the 4-position. This structure imparts high electron-withdrawing properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the fluorine atom can influence binding affinity and reactivity. Its versatility in cross-coupling reactions and functionalization further underscores its utility in medicinal chemistry and material science. The compound's well-defined regiochemistry and purity ensure consistent performance in advanced synthetic applications.

3-Fluoro-4-phenyl-5-(trifluoromethyl)pyridine structure

1803824-45-4 structure

Product Name:3-Fluoro-4-phenyl-5-(trifluoromethyl)pyridine

CAS No:1803824-45-4

MF:C₁₂H₇F₄N

MW:241.18429684639

CID:4906844

Update Time:2025-06-09

3-Fluoro-4-phenyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-Fluoro-4-phenyl-5-(trifluoromethyl)pyridine
- Inchi： 1S/C12H7F4N/c13-10-7-17-6-9(12(14,15)16)11(10)8-4-2-1-3-5-8/h1-7H
- InChI Key： OGDREFGNDWCEBB-UHFFFAOYSA-N
- SMILES： FC1=CN=CC(C(F)(F)F)=C1C1C=CC=CC=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 247
XLogP3: 3.5
Topological Polar Surface Area: 12.9

3-Fluoro-4-phenyl-5-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029004527-250mg	3-Fluoro-4-phenyl-5-(trifluoromethyl)pyridine	1803824-45-4	95%	250mg	$1,058.40	2022-04-02
Alichem	A029004527-500mg	3-Fluoro-4-phenyl-5-(trifluoromethyl)pyridine	1803824-45-4	95%	500mg	$1,802.95	2022-04-02
Alichem	A029004527-1g	3-Fluoro-4-phenyl-5-(trifluoromethyl)pyridine	1803824-45-4	95%	1g	$2,750.25	2022-04-02